![molecular formula C17H24N2O2 B268960 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide](/img/structure/B268960.png)
4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide, also known as CPP-115, is a small molecule drug that has been studied extensively for its potential use in treating various neurological disorders. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, CPP-115 increases the levels of GABA in the brain, which can have a variety of beneficial effects on neurological function.
Mechanism of Action
4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, which can have a variety of beneficial effects on neurological function. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to increase the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain. By increasing the levels of GABA, this compound can help to reduce neuronal excitability and improve neurological function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide in lab experiments is that it is a potent and selective inhibitor of GABA transaminase, which makes it a useful tool for studying the role of GABA in neurological function. However, one limitation of using this compound is that it can be difficult to work with due to its low solubility in aqueous solutions.
Future Directions
There are many potential future directions for research on 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide. One area of interest is the use of this compound in treating addiction, as it has been shown to be effective in preventing relapse in animal models. Another area of interest is the use of this compound in combination with other drugs to treat epilepsy, as it may have synergistic effects with other antiepileptic drugs. Additionally, there is ongoing research on the development of new and improved GABA transaminase inhibitors that may be more effective than this compound.
Synthesis Methods
4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide can be synthesized using a variety of methods, but one of the most common is the reaction of N,N-dipropyl-4-aminobenzamide with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using standard techniques such as column chromatography.
Scientific Research Applications
4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide has been studied extensively for its potential use in treating various neurological disorders, including epilepsy, addiction, and anxiety. In animal models, this compound has been shown to be effective in reducing seizures and preventing relapse in addiction models. It has also been shown to have anxiolytic effects in animal models.
properties
Molecular Formula |
C17H24N2O2 |
---|---|
Molecular Weight |
288.4 g/mol |
IUPAC Name |
4-(cyclopropanecarbonylamino)-N,N-dipropylbenzamide |
InChI |
InChI=1S/C17H24N2O2/c1-3-11-19(12-4-2)17(21)14-7-9-15(10-8-14)18-16(20)13-5-6-13/h7-10,13H,3-6,11-12H2,1-2H3,(H,18,20) |
InChI Key |
MBTIRXDOHABYLF-UHFFFAOYSA-N |
SMILES |
CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2CC2 |
Canonical SMILES |
CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2CC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.